3-(Difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid

• IUPAC Name: 3-(difluoromethyl)-7-methyl-1-benzofuran-5-carboxylic acid
• InChI: InChI=1S/C11H8F2O3/c1-5-2-6(11(14)15)3-7-8(10(12)13)4-16-9(5)7/h2-4,10H,1H3,(H,14,15)
• InChI Key: BILOMXFPLKWOCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC2=C1OC=C2C(F)F)C(=O)O
• Molecular Formula: C11H8F2O3
• Molecular Weight: 226.18 g/mol

Description

“3-(Difluoromethyl)-1-methyl-1H-pyrazole-4-carboxylic acid” is a chemical compound used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The first reported synthesis of the pyrazole acid was in 1993, by chemists at Monsanto. The ethyl ester of difluoroacetoacetic acid is treated with triethyl orthoformate in the presence of acetic anhydride and then with methyl hydrazine, which forms mainly the required pyrazole ring. This ester is then hydrolyzed with sodium hydroxide to give the pyrazole acid.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrazole ring with difluoromethyl, methyl and carboxylic acid groups attached in specific positions. The exact structure and its analysis would require more specific studies or resources.

Chemical Reactions Analysis

The chemical reactions involving this compound are primarily related to its synthesis and its use as an intermediate in the production of fungicides. Detailed analysis of these reactions would require more specific information or resources.

Mechanism of Action

The mechanism of action of this compound, when used in fungicides, involves the inhibition of succinate dehydrogenase (SDHI). This is a key enzyme in the mitochondrial respiratory chain, and its inhibition can effectively control fungal growth.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific use and handling conditions. General safety measures would include avoiding inhalation, contact with skin and eyes, and ensuring adequate ventilation.